Cas no 75702-97-5 (1-cyclopropyl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-cyclopropyl-2,2,2-trifluoroethan-1-one
• CAS No: 75702-97-5
• MF: C₅H₅F₃O
• MW: 138.087812185287
• MDL: MFCD07380744
• CID: 874109
• PubChem ID: 15248121
• Update Time: 2025-05-22

1-cyclopropyl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2,2,2-trifluoroethanone
• 1-Cyclopropyl-2,2,2-trifluoro-ethanone
• Trifluoromethyl Cyclopropyl Ketone
• 1-Cyclopropyl-2,2,2-trifluoroethan-1-one
• cyclopropyl trifluoromethyl ketone
• MFCD07380744
• EN300-93417
• SCHEMBL6141459
• AKOS006285110
• A934297
• AS-40199
• CS-0056054
• DTXSID30570448
• 75702-97-5
• LMJNTMDORMMGOX-UHFFFAOYSA-N
• Ethanone, 1-cyclopropyl-2,2,2-trifluoro- (9CI)
• DB-287270
• Ethanone, 1-cyclopropyl-2,2,2-trifluoro-
• 1-cyclopropyl-2,2,2-trifluoroethan-1-one

• MDL： MFCD07380744
• Inchi： 1S/C5H5F3O/c6-5(7,8)4(9)3-1-2-3/h3H,1-2H2
• InChI Key： LMJNTMDORMMGOX-UHFFFAOYSA-N
• SMILES： FC(C(C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 138.02924926 g/mol
• Monoisotopic Mass: 138.02924926 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1
• Molecular Weight: 138.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-cyclopropyl-2,2,2-trifluoroethan-1-one

1-Cyclopropyl-2,2,2-Trifluoroethan-1-One: A Comprehensive Overview

1-Cyclopropyl-2,2,2-trifluoroethan-1-one, also known by its CAS registry number CAS No. 75702-97-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a trifluoromethyl ketone group. The integration of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 1-cyclopropyl-2,2,2-trifluoroethan-1-one involves advanced organic synthesis techniques, often leveraging the reactivity of cyclopropane rings and fluorinated ketones. Recent studies have explored the use of transition metal catalysts to enhance the efficiency of its production. These advancements have not only improved the yield but also reduced the environmental footprint of its manufacturing process. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and oxidative reactions, which are critical factors for its application in high-performance materials.

In terms of applications, 1-cyclopropyl-2,2,2-trifluoroethan-1-one has found utility in the development of advanced polymers and coatings. Its ability to form robust cross-linked structures makes it ideal for creating materials with exceptional durability and resistance to harsh environmental conditions. Furthermore, recent research has highlighted its potential as a precursor in the synthesis of bioactive compounds. The compound's fluorinated group contributes to its lipophilicity, which is a desirable property in drug design for improving bioavailability.

The structural uniqueness of CAS No. 75702-97-5 also makes it a valuable tool in academic research. Scientists have utilized this compound to investigate fundamental aspects of organic chemistry, such as stereochemical outcomes in cyclopropane-containing systems and the influence of fluorine substitution on molecular reactivity. These studies have provided deeper insights into the behavior of similar compounds and have paved the way for innovative synthetic strategies.

From an environmental perspective, the ecological impact of 1-cyclopropyl-2,2,2-trifluoroethan-1-one has been carefully evaluated. Research indicates that it exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions. These findings underscore its suitability for use in environmentally friendly industrial processes.

In conclusion, 1-cyclopropyl-2,2,2-trifluoroethan-1-one, or CAS No. 75702-97-5, stands as a testament to the ingenuity of modern organic chemistry. Its versatile properties and wide-ranging applications continue to drive scientific exploration and technological innovation across multiple disciplines.